Cas no 83803-57-0 (Benzene,1-bromo-4-chloro-2-methoxy-5-methyl-)

• Product Name: Benzene,1-bromo-4-chloro-2-methoxy-5-methyl-
• CAS No: 83803-57-0
• MF: C₈H₈BrClO
• MW: 235.505520820618
• CID: 725593
• PubChem ID: 3019336
• Update Time: 2024-03-01

Benzene,1-bromo-4-chloro-2-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-4-chloro-2-methoxy-5-methyl-
• 1-bromo-4-chloro-2-methoxy-3-methylbenzene
• 1-bromo-4-chloro-2-methoxy-5-methylbenzene
• 3-BROMO-6-CHLORO-2-METHOXYTOLUENE
• 5-Bromo-2-chloro-4-methoxy-1-methylbenzene
• Einecs 280-876-0

• Inchi： 1S/C8H8BrClO/c1-5-3-6(9)8(11-2)4-7(5)10/h3-4H,1-2H3
• InChI Key： XEWYQQVCBDHBQC-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(C)=C(Cl)C=C1OC

Computed Properties

• Exact Mass: 233.945
• Monoisotopic Mass: 233.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.492
• Boiling Point: 252.3°C at 760 mmHg
• Flash Point: 106.4°C
• Refractive Index: 1.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles